(2-Bromo-5-methoxy-4-methylphenyl)methanol

• IUPAC Name: (2-bromo-5-methoxy-4-methylphenyl)methanol
• InChI: InChI=1S/C9H11BrO2/c1-6-3-8(10)7(5-11)4-9(6)12-2/h3-4,11H,5H2,1-2H3
• InChI Key: ROMVGEWQOADZHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)CO)Br
• Molecular Formula: C9H11BrO2
• DSSTOX Substance ID: DTXSID20482081
• Molecular Weight: 231.09 g/mol
• CAS No.: 57295-33-7

Description

(2-Bromo-5-methoxy-4-methylphenyl)methanol is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Applications

Bromophenols, similar to (2-Bromo-5-methoxy-4-methylphenyl)methanol, have been studied for their antibacterial properties. Xu et al. (2003) isolated bromophenols from the marine alga Rhodomela confervoides, which exhibited significant activity against various bacterial strains (Xu et al., 2003).

Chemical Synthesis and Reactions

In chemical synthesis, compounds similar to this compound have been utilized in various reactions. For instance, Balsamo et al. (1991) demonstrated the formation of spiro orthoesters in bromomethoxylation reactions involving cephem derivatives (Balsamo et al., 1991). Bales et al. (2001) explored the photolysis of alkyl radicals containing two different beta-leaving groups, which is relevant to the study of this compound (Bales et al., 2001).

Pharmaceutical Intermediates

Compounds structurally related to this compound have been used as intermediates in pharmaceutical synthesis. Xu and He (2010) discussed the synthesis of 2-Bromo-6-methoxynaphthalene, an intermediate in the preparation of non-steroidal anti-inflammatory agents (Xu & He, 2010).

Antioxidant Properties

Li et al. (2011) isolated bromophenols from the marine red alga Rhodomela confervoides, which showed potent antioxidant activities, suggesting the potential of similar compounds like this compound in antioxidant applications (Li et al., 2011).

Novel Compound Synthesis

Chen et al. (2022) developed a protocol for synthesizing novel vicinal haloethers bearing a malonontrile group, demonstrating the versatility of bromophenols in synthesizing new compounds (Chen et al., 2022).

Safety and Hazards

The compound is associated with some safety hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.